Cas no 54738-85-1 (1,3-Isobenzofurandione, 4,4'-(1-methylethylidene)bis-)

• Product Name: 1,3-Isobenzofurandione, 4,4'-(1-methylethylidene)bis-
• CAS No: 54738-85-1
• MF: C₁₉H₁₂O₆
• MW: 336.294985771179
• CID: 353811
• PubChem ID: 21614951
• Update Time: 2025-04-19

1,3-Isobenzofurandione, 4,4'-(1-methylethylidene)bis- Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione, 4,4'-(1-methylethylidene)bis-
• 4-[2-(1,3-dioxo-2-benzofuran-4-yl)propan-2-yl]-2-benzofuran-1,3-dione
• SCHEMBL434702
• DTXSID30616355
• 4,4'-(Propane-2,2-diyl)di(2-benzofuran-1,3-dione)
• isopropyl-idenediphthalic anhydride
• 54738-85-1

• Inchi： 1S/C19H12O6/c1-19(2,11-7-3-5-9-13(11)17(22)24-15(9)20)12-8-4-6-10-14(12)18(23)25-16(10)21/h3-8H,1-2H3
• InChI Key： QMQRETUNHYBHFV-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC(=C2C1=O)C(C)(C)C1C=CC=C2C(=O)OC(C=12)=O)=O

Computed Properties

• Exact Mass: 336.06336
• Monoisotopic Mass: 336.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• PSA: 86.74